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Compound Name: 2-Methoxy-4-methylpentanoic acid

CAS No.: 78814-97-8

Cat. No.: B3387064

Get Quote

Introduction: The Imperative of Chirality in Modern
Synthesis
In the landscape of contemporary drug discovery and fine chemical synthesis, the control of

stereochemistry is not merely an academic exercise but a fundamental necessity. The

biological activity of a molecule is intrinsically linked to its three-dimensional structure, with

enantiomers often exhibiting profoundly different pharmacological, toxicological, or sensory

properties. This reality has propelled the demand for enantiomerically pure compounds, and in

turn, for the versatile chiral building blocks from which they are constructed.

2-Methoxy-4-methylpentanoic acid is one such chiral synthon, a molecule whose value lies

in its specific structural arrangement. Possessing a stereogenic center at the C2 position,

flanked by a methoxy group and a carboxylic acid, and featuring an isobutyl "tail," it offers a

unique combination of functionality and stereochemical information. This guide provides a

senior application scientist's perspective on the synthesis, resolution, and strategic application

of this building block, moving beyond mere protocols to explain the underlying principles and

causalities that drive its effective use in the laboratory.
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Section 1: Core Molecular Attributes and
Physicochemical Profile
Understanding the fundamental properties of 2-Methoxy-4-methylpentanoic acid is the first

step toward its successful application. The molecule's structure presents a quaternary

stereocenter, which imparts significant stability and a defined spatial orientation to the

functional groups.

Property Value Source

IUPAC Name
(2S)-2-methoxy-4-

methylpentanoic acid
[1]

Molecular Formula C₇H₁₄O₃ [1]

Molecular Weight 146.18 g/mol [1]

CAS Number (S-enantiomer) 471257-46-2 [1]

Canonical SMILES CC(C)CC(C)(C(=O)O)OC [1]

InChI Key (S-enantiomer)
YVEADDJDZRMQMR-

ZETCQYMHSA-N
[1]

The presence of the carboxylic acid provides a handle for a wide range of chemical

transformations, including amide bond formation, esterification, and reduction to the

corresponding alcohol.[1] The adjacent methoxy group not only influences the electronic nature

of the carbonyl but also provides a specific steric environment, which can be exploited in

diastereoselective reactions.

Section 2: Synthesis of the Racemate - A
Foundational Starting Point
While the ultimate goal is the enantiopure material, a robust synthesis of the racemic mixture is

the logical and economical starting point. The malonic ester synthesis is a classic and highly

effective method for constructing the carbon skeleton of the target acid. This approach is

favored for its reliability and the wide availability of the starting materials.
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Workflow: Malonic Ester Synthesis of Racemic 2-
Methoxy-4-methylpentanoic Acid
The logic of this synthesis involves a sequential alkylation of diethyl malonate, followed by

hydrolysis and decarboxylation to yield a substituted acetic acid.[2] To achieve the target

structure, a two-step alkylation is required.
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Step 1: First Alkylation

Step 2: Second Alkylation (Hypothetical for α-Methylation)

Step 3 & 4: Hydrolysis & Decarboxylation

Alternative Step: Nucleophilic Substitution for Methoxy Group

Diethyl Malonate

Enolate Formation

  NaOEt, EtOH

Alkylated Malonate I

  1-bromo-2-methylpropane

Enolate Formation II

  NaOEt, EtOH

Dialkylated Malonate

  CH₃I

Hydrolysis

  1. NaOH (aq), Δ
  2. H₃O⁺

Racemic 3-Methylpentanoic Acid Derivative

  Heat (-CO₂)

Ethyl 2-bromo-4-methylpentanoate

Racemic Ethyl 2-methoxy-4-methylpentanoate

  NaOCH₃, CH₃OH

Racemic 2-Methoxy-4-methylpentanoic acid

  1. NaOH (aq)
  2. H₃O⁺

Click to download full resolution via product page

Fig 1. General workflow for substituted carboxylic acid synthesis.
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Protocol 1: Synthesis of Racemic 2-Methoxy-4-
methylpentanoic acid
This protocol describes a conceptual pathway via nucleophilic substitution, a common method

for installing α-alkoxy groups.

Starting Material: Ethyl 2-bromo-4-methylpentanoate.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, dissolve sodium methoxide (1.1 equivalents) in anhydrous methanol under an inert

atmosphere (e.g., nitrogen or argon).

Nucleophilic Substitution: Add ethyl 2-bromo-4-methylpentanoate (1.0 equivalent) dropwise

to the stirred solution at room temperature. The choice of sodium methoxide as the

nucleophile is causal; it provides the methoxy group required at the C2 position.

Reaction Monitoring: Heat the mixture to reflux and monitor the reaction progress by Thin

Layer Chromatography (TLC) until the starting bromide is consumed.

Workup: Cool the reaction, neutralize with a weak acid (e.g., ammonium chloride solution),

and extract the product into a suitable organic solvent like ethyl acetate. Wash the organic

layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced

pressure to yield the crude racemic ester.

Saponification: Dissolve the crude ester in a mixture of ethanol and aqueous sodium

hydroxide (e.g., 4N NaOH).[3] Stir at ambient temperature for several hours or until

hydrolysis is complete (monitored by TLC).

Isolation: Remove the ethanol via rotary evaporation. Wash the remaining aqueous solution

with diethyl ether to remove any non-acidic impurities. Carefully acidify the aqueous layer to

pH 2-3 with cold citric acid or dilute HCl.[3]

Final Extraction: Extract the desired carboxylic acid product into ethyl acetate. Combine the

organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and

evaporate the solvent to yield racemic 2-Methoxy-4-methylpentanoic acid. The structure

should be confirmed by NMR and mass spectrometry.
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Section 3: Chiral Resolution - Isolating the
Enantiomers of Value
A racemic mixture is a 50:50 mixture of enantiomers, and for most pharmaceutical applications,

only one enantiomer is desired. Chiral resolution is the process of separating these

enantiomers.[4] While several methods exist, classical resolution via diastereomeric salt

formation remains a robust, scalable, and cost-effective technique, particularly in process

development.[5]

The Principle of Diastereomeric Salt Resolution:

The core concept is to convert the pair of enantiomers (which have identical physical

properties) into a pair of diastereomers (which have different physical properties). This is

achieved by reacting the racemic carboxylic acid with an enantiomerically pure chiral base (the

resolving agent). The resulting salts, (R-acid•R-base) and (S-acid•R-base), are diastereomers

and will exhibit different solubilities in a given solvent system, allowing one to be selectively

crystallized.
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Separated Diastereomers

Racemic Acid
(R-Acid + S-Acid)

Diastereomeric Salts
(R-Acid•S-Base)
(S-Acid•S-Base)

+

Chiral Resolving Agent
(e.g., S-Base)

Fractional Crystallization
(Exploits different solubilities)

Less Soluble Salt
(e.g., S-Acid•S-Base)

More Soluble Salt in Mother Liquor
(e.g., R-Acid•S-Base)

Acidification (H₃O⁺)
Liberates S-Acid

Acidification (H₃O⁺)
Liberates R-Acid

Enantiopure S-Acid Enantioenriched R-Acid
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(S)-2-Methoxy-4-methylpentanoic acid

Carboxylic Acid Activation

  e.g., SOCl₂ or
  EDC/HOBt

Activated Intermediate
(e.g., Acyl Chloride or Active Ester)

Nucleophilic Acyl Substitution

Primary Amine (R-NH₂)

Chiral Amide Product

  Forms new C-N bond

Click to download full resolution via product page

Fig 3. General workflow for amide bond formation.

Protocol 3: Amide Coupling via an Acyl Chloride
Acyl Chloride Formation: In a flask under an inert atmosphere, suspend enantiopure (S)-2-
Methoxy-4-methylpentanoic acid (1.0 equivalent) in an anhydrous solvent like

dichloromethane (DCM). Add thionyl chloride (SOCl₂) (1.2 equivalents) dropwise at 0°C. The

causality here is the conversion of the less reactive carboxylic acid into a highly electrophilic

acyl chloride, priming it for reaction with the amine.

Reaction Completion: Allow the reaction to warm to room temperature and stir for 1-2 hours.

The completion is often indicated by the cessation of gas (HCl, SO₂) evolution.
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Removal of Excess Reagent: Remove the solvent and excess thionyl chloride under reduced

pressure. It is critical to remove all SOCl₂ as it would react with the amine in the next step.

Amide Formation: Dissolve the crude acyl chloride in fresh anhydrous DCM and cool to 0°C.

In a separate flask, dissolve the desired primary amine (1.1 equivalents) and a non-

nucleophilic base like triethylamine (1.5 equivalents) in DCM.

Coupling Reaction: Add the amine solution dropwise to the acyl chloride solution. The

triethylamine is essential to scavenge the HCl byproduct generated during the reaction,

preventing the protonation and deactivation of the primary amine nucleophile.

Workup and Purification: After the reaction is complete (monitored by TLC), wash the mixture

sequentially with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

Dry the organic layer over sodium sulfate, filter, and concentrate. The resulting crude amide

can be purified by flash column chromatography on silica gel to yield the final,

enantiomerically pure product.

This transformation effectively transfers the stereochemical information from the starting

building block to a more complex molecule, demonstrating its power in asymmetric synthesis.

Conclusion
2-Methoxy-4-methylpentanoic acid stands as a valuable and versatile chiral building block.

Its utility is rooted in a stable, well-defined stereocenter and functional groups amenable to a

wide array of synthetic transformations. Access to the racemic form is straightforward, and

established classical resolution techniques provide a reliable and scalable pathway to the

enantiopure materials required for modern pharmaceutical and agrochemical research. By

understanding the principles behind its synthesis, resolution, and application, researchers can

effectively leverage this synthon to construct complex chiral molecules with a high degree of

stereochemical control, accelerating the discovery and development of new chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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